![molecular formula C9H8N2O3 B2544467 Methyl 2-amino-1,3-benzoxazole-7-carboxylate CAS No. 910123-45-4](/img/structure/B2544467.png)
Methyl 2-amino-1,3-benzoxazole-7-carboxylate
Overview
Description
“Methyl 2-amino-1,3-benzoxazole-7-carboxylate” is a chemical compound with the CAS Number: 910123-45-4 . It has a molecular weight of 192.17 and is typically stored at room temperature . The compound is in powder form .
Synthesis Analysis
The synthesis of benzoxazole derivatives has been extensively studied . A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, such as nanocatalysts, metal catalysts, and ionic liquid catalysts, have been summarized .Molecular Structure Analysis
The molecular structure of “Methyl 2-amino-1,3-benzoxazole-7-carboxylate” is represented by the Inchi Code: 1S/C9H8N2O3/c1-13-8(12)5-3-2-4-6-7(5)14-9(10)11-6/h2-4H,1H3,(H2,10,11) .Chemical Reactions Analysis
Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas . It has been extensively used as a starting material for different mechanistic approaches in drug discovery .Physical And Chemical Properties Analysis
“Methyl 2-amino-1,3-benzoxazole-7-carboxylate” is a powder that is stored at room temperature . It has a molecular weight of 192.17 .Scientific Research Applications
- Biological Activities : These derivatives exhibit a broad substrate scope and functionalization, leading to various biological effects such as anti-microbial, anti-fungal, anti-cancer, anti-oxidant, and anti-inflammatory properties .
- 2-Methylbenzoxazole condenses with aromatic aldehydes during the synthesis of HIV-reverse transcriptase inhibitors. These inhibitors play a crucial role in managing HIV infections .
- Cancer Pathways : Benzoxazole derivatives target enzymes and proteins involved in cancer formation and proliferation. Examples include DNA topoisomerases, protein kinases, histone deacetylases, and cyclooxygenases .
Drug Discovery and Medicinal Chemistry
HIV-Reverse Transcriptase Inhibitors
Enzyme and Protein Targeting
Materials Science and Organic Electronics
Green Chemistry and Eco-Friendly Synthesis
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Future Directions
While the specific future directions for “Methyl 2-amino-1,3-benzoxazole-7-carboxylate” are not explicitly mentioned in the search results, the field of benzoxazole derivatives is a vibrant area of research, connecting synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas . The motif exhibits a high possibility of broad substrate scope and functionalization , indicating potential for future exploration and development.
Mechanism of Action
Target of Action
Methyl 2-amino-1,3-benzoxazole-7-carboxylate is a compound that has been extensively used as a starting material for different mechanistic approaches in drug discovery . .
Mode of Action
It is known that benzoxazole derivatives have been used in the synthesis of various compounds with biological activities .
Biochemical Pathways
Benzoxazole, the core structure of Methyl 2-amino-1,3-benzoxazole-7-carboxylate, is known to be involved in various biochemical pathways. It has been extensively used as a starting material for different mechanistic approaches in drug discovery . The motif exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on .
Result of Action
It is known that benzoxazole derivatives have shown various biological activities, including anti-microbial, anti-fungal, anti-cancer, anti-oxidant, and anti-inflammatory effects .
properties
IUPAC Name |
methyl 2-amino-1,3-benzoxazole-7-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3/c1-13-8(12)5-3-2-4-6-7(5)14-9(10)11-6/h2-4H,1H3,(H2,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPLOODLJYWYUKA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C(=CC=C1)N=C(O2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-1,3-benzoxazole-7-carboxylate |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.